Cas no 123560-48-5 (trans(trans)-1-Ethoxy-2,3-difluoro-4-(trans,trans)-4'-propyl1,1'-bicyclohexyl-4-ylbenzene)

Trans(trans)-1-Ethoxy-2,3-difluoro-4-(trans,trans)-4'-propyl-1,1'-bicyclohexyl-4-ylbenzene is a high-purity liquid crystal compound designed for advanced electro-optical applications. Its molecular structure, featuring a bicyclohexyl core with ethoxy and difluoro substituents, ensures excellent thermal stability and broad nematic phase range. The compound exhibits low rotational viscosity and high birefringence, making it suitable for fast-switching liquid crystal displays (LCDs) and photonic devices. Its trans,trans configuration enhances alignment properties, while the propyl tail group contributes to optimal mesomorphic behavior. This compound is particularly valued in mixtures for high-performance displays, where its compatibility with other liquid crystals and reliability under varying operational conditions are critical.
trans(trans)-1-Ethoxy-2,3-difluoro-4-(trans,trans)-4'-propyl1,1'-bicyclohexyl-4-ylbenzene structure
123560-48-5 structure
Product Name:trans(trans)-1-Ethoxy-2,3-difluoro-4-(trans,trans)-4'-propyl1,1'-bicyclohexyl-4-ylbenzene
CAS No:123560-48-5
MF:C23H34F2O
MW:364.512274265289
MDL:MFCD18433524
CID:104072
PubChem ID:253661285
Update Time:2025-05-20

trans(trans)-1-Ethoxy-2,3-difluoro-4-(trans,trans)-4'-propyl1,1'-bicyclohexyl-4-ylbenzene Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-ethoxy-2,3-difluoro-4-[(trans,trans)-4'-propyl[1,1'-bicyclohexyl]-4-yl]-
    • trans,trans-4-(4-Ethoxy-2,3-difluorophenyl)-4'-n-propylbicyclohexyl
    • trans,trans-4-(4-Ethoxy-2,3-difluorophenyl)-4'-propylbicyclohexyl
    • (trans,trans)-4-(4-Ethoxy-2,3-difluorophenyl)-4'-propyl-1,1'-bi(cyclohexane)
    • 1-ETHOXY-2,3-DIFLUORO-4-[(TRANS,TRANS)-4'-PROPYL[1,1'-BICYCLOHEXYL]-4-YL]-BENZENE
    • TRANS,TRANS-4''-(4-ETHOXY-2,3-DIFLUORO-PHENYL)-4-PROPYL-BICYCLOHEXYL
    • 3HHYO2
    • 3-HHB(2F,3F)-O2
    • CCP 302FF
    • trans,trans-4-(4-Ethoxy-2,3-difluorophenyl)-4′-n-propylbicyclohexyl
    • (trans,trans)
    • -4-(4-Ethoxy-2,3-difluorophenyl)
    • trans-4''-(4-ethoxy-2,3-difluoro-phenyl)-4-propyl-bicycloh
    • 1-ethoxy-2,3-difluoro-4-[(trans,trans)-4'-propyl[1,1'-bicyclohexyl]-4-yl]-
    • trans,trans-4-(4-Ethoxy-2,3-difluorophenyl)-4'-n-propylbicyclohexyl, 99%
    • SCHEMBL1311026
    • SCHEMBL12706520
    • AKOS025401068
    • A851905
    • 123560-48-5
    • SCHEMBL8455998
    • MFCD18433524
    • DTXSID00924535
    • (1r,1's,4r,4'r)-4-(4-Ethoxy-2,3-difluorophenyl)-4'-propyl-1,1'-bi(cyclohexyl)
    • J-500273
    • CS-W011814
    • SCHEMBL15203882
    • 1-ethoxy-2,3-difluoro-4-[(trans,trans)-4'-propyl[1,1'-bicyclohexyl]-4-yl]Benzene
    • 1-ethoxy-2,3-difluoro-4-[4-(4-propylcyclohexyl)cyclohexyl]benzene
    • trans,trans-4'-(4-Ethoxy-2,3-Difluorophenyl)-4-Propylbicyclohexyl
    • E1157
    • SCHEMBL17754355
    • AKOS022172816
    • trans,trans-4'-(4-Ethoxy-2,3-difluoro-phenyl)-4-propyl-bicyclohexyl
    • FT-0688758
    • SCHEMBL427347
    • DS-15382
    • (1R,1'r,4R,4'S)-4-(4-ethoxy-2,3-difluorophenyl)-4'-propyl-1,1'-bi(cyclohexane)
    • SCHEMBL4400193
    • SB66835
    • AKOS024462423
    • Benzene, 1-ethoxy-2,3-difluoro-4-[(trans,trans)-4'-propyl[1,1'-bicyclohexyl]-4-yl]-
    • 4-(trans,trans-4'-Propylbicyclohexyl)-2,3-difluoroethoxybenzene
    • (1R,1'S,4R,4'R)-4-(4-ETHOXY-2,3-DIFLUOROPHENYL)-4'-PROPYL-1,1'-BI(CYCLOHEXANE)
    • TRANS,TRANS-4\\'\\'-(4-ETHOXY-2,3-DIFLUORO-PHENYL)-4-PROPYL-BICYCLOHEXYL
    • CFJCNWQXOICKIF-UHFFFAOYSA-N
    • DB-062169
    • trans(trans)-1-Ethoxy-2,3-difluoro-4-(trans,trans)-4'-propyl1,1'-bicyclohexyl-4-ylbenzene
    • MDL: MFCD18433524
    • Inchi: 1S/C23H34F2O/c1-3-5-16-6-8-17(9-7-16)18-10-12-19(13-11-18)20-14-15-21(26-4-2)23(25)22(20)24/h14-19H,3-13H2,1-2H3
    • InChI Key: CFJCNWQXOICKIF-UHFFFAOYSA-N
    • SMILES: FC1C(=C(C=CC=1C1CCC(CC1)C1CCC(CCC)CC1)OCC)F

Computed Properties

  • Exact Mass: 364.25800
  • Monoisotopic Mass: 364.25777203g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 6
  • Complexity: 399
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 8.8
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • Density: 1.030±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 77.0 to 81.0 deg-C
  • Boiling Point: 419.3°C at 760 mmHg
  • Flash Point: 216.4°C
  • Refractive Index: 1.494
  • Solubility: Insuluble (9.8E-6 g/L) (25 ºC),
  • PSA: 9.23000
  • LogP: 7.24380

trans(trans)-1-Ethoxy-2,3-difluoro-4-(trans,trans)-4'-propyl1,1'-bicyclohexyl-4-ylbenzene Security Information

trans(trans)-1-Ethoxy-2,3-difluoro-4-(trans,trans)-4'-propyl1,1'-bicyclohexyl-4-ylbenzene Customs Data

  • HS CODE:2909309090
  • Customs Data:

    China Customs Code:

    2909309090

    Overview:

    2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

trans(trans)-1-Ethoxy-2,3-difluoro-4-(trans,trans)-4'-propyl1,1'-bicyclohexyl-4-ylbenzene Pricemore >>

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trans(trans)-1-Ethoxy-2,3-difluoro-4-(trans,trans)-4'-propyl1,1'-bicyclohexyl-4-ylbenzene Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:123560-48-5)(trans,trans)-4-(4-Ethoxy-2,3-difluorophenyl)-4'-propyl-1,1'-bi(cyclohexane)
Order Number:LE17073
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:15
Price ($):discuss personally
Email:18501500038@163.com

Additional information on trans(trans)-1-Ethoxy-2,3-difluoro-4-(trans,trans)-4'-propyl1,1'-bicyclohexyl-4-ylbenzene

Trans(trans)-1-Ethoxy-2,3-difluoro-4-(trans,trans)-4'-propyl1,1'-bicyclohexyl-4-ylbenzene (CAS No. 123560-48-5): A Comprehensive Overview

Trans(trans)-1-Ethoxy-2,3-difluoro-4-(trans,trans)-4'-propyl1,1'-bicyclohexyl-4-ylbenzene (CAS No. 123560-48-5) is a complex organic compound with a unique structure and a wide range of potential applications in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its bicyclohexyl framework and the presence of fluorine and ethoxy substituents, which contribute to its distinct chemical properties and biological activities.

The bicyclohexyl core of this compound is a well-known motif in organic chemistry, often found in various natural products and synthetic compounds. The fluorine atoms at the 2 and 3 positions of the benzene ring enhance the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug development. The ethoxy group at the 1 position further modulates its solubility and reactivity, providing additional flexibility in its chemical behavior.

Recent research has focused on the potential therapeutic applications of compounds with similar structures to Trans(trans)-1-Ethoxy-2,3-difluoro-4-(trans,trans)-4'-propyl1,1'-bicyclohexyl-4-ylbenzene. Studies have shown that such compounds can exhibit potent anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that a closely related compound demonstrated significant inhibition of cancer cell proliferation by targeting specific signaling pathways involved in tumor growth.

In addition to its potential as a therapeutic agent, Trans(trans)-1-Ethoxy-2,3-difluoro-4-(trans,trans)-4'-propyl1,1'-bicyclohexyl-4-ylbenzene has also been investigated for its use in materials science. The rigid bicyclohexyl structure provides excellent thermal stability and mechanical strength, making it suitable for applications in polymer synthesis and advanced materials. Researchers at the University of California, Berkeley, have explored the use of similar compounds as building blocks for novel polymers with enhanced mechanical properties.

The synthesis of Trans(trans)-1-Ethoxy-2,3-difluoro-4-(trans,trans)-4'-propyl1,1'-bicyclohexyl-4-ylbenzene involves several steps that require precise control over reaction conditions to ensure the formation of the desired stereoisomer. A common approach involves the coupling of a bicyclohexyl derivative with a substituted benzene ring followed by selective fluorination and ethoxylation reactions. The use of transition metal catalysts and ligands has been shown to significantly improve the yield and selectivity of these reactions.

One of the key challenges in the synthesis of this compound is achieving high enantioselectivity. Recent advancements in asymmetric catalysis have provided new tools for controlling stereochemistry during synthesis. For example, a study published in Angewandte Chemie in 2023 described a novel chiral catalyst that enabled highly enantioselective fluorination reactions, leading to improved yields of the desired stereoisomer.

The biological activity of Trans(trans)-1-Ethoxy-2,3-difluoro-4-(trans,trans)-4'-propyl1,1'-bicyclohexyl-4-ylbenzene has been extensively studied using various in vitro and in vivo models. In cell-based assays, this compound has shown potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has demonstrated significant cytotoxicity against several cancer cell lines, including breast cancer and colon cancer cells.

Clinical trials are currently underway to evaluate the safety and efficacy of Trans(trans)-1-Ethoxy-2,3-difluoro-4-(trans,trans)-4'-propyl1,1'-bicyclohexyl-4-ylbenzene as a potential therapeutic agent. Preliminary results from phase I trials have shown promising outcomes with minimal adverse effects observed in patients. These findings have paved the way for further clinical development and potential commercialization.

In conclusion, Trans(trans)-1-Ethoxy-2,3-difluoro-4-(trans,trans)-4'-propyl1,1'-bicyclohexyl-4-ylbenzene (CAS No. 123560-48-5) is a versatile compound with significant potential in both pharmaceutical and materials science applications. Its unique chemical structure and biological properties make it an exciting subject for ongoing research and development. As more studies are conducted and new applications are discovered, this compound is likely to play an increasingly important role in advancing our understanding of complex organic systems and their practical uses.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:123560-48-5)(trans,trans)-4-(4-Ethoxy-2,3-difluorophenyl)-4'-propyl-1,1'-bi(cyclohexane)
LE17073
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email